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Compound Name: (2-Bromophenyl)(phenyl)methanol

CAS No.: 59142-47-1

Cat. No.: B3037768

Get Quote

Executive Summary
This guide provides a rigorous spectroscopic comparison between (2-Bromophenyl)
(phenyl)methanol (CAS: 59142-89-5) and its primary derivatives: its oxidative precursor (2-

Bromophenyl)(phenyl)methanone (2-Bromobenzophenone) and its regioisomer (4-

Bromophenyl)(phenyl)methanol.

Targeted at drug development professionals, this document focuses on the ortho-effect—the

steric and electronic influence of the bromine atom at the C2 position—and how it dictates

unique spectral signatures in NMR, IR, and Mass Spectrometry. These signatures are critical

for validating the synthesis of chiral scaffolds used in antihistamines and enantioselective

catalysts.

Structural Context & Alternatives
In Structure-Activity Relationship (SAR) studies, the precise location of the halogen substituent

dramatically alters the pharmacological profile.
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Compound Structure Description Key Role/Application

(2-Bromophenyl)

(phenyl)methanol

Target. Alcohol with ortho-Br.

[1]

Sterically hindered chiral

building block; precursor to

antihistamines.

(2-Bromophenyl)

(phenyl)methanone

Alternative 1 (Precursor).

Ketone.[2]

Starting material. Presence

indicates incomplete reduction.

(4-Bromophenyl)

(phenyl)methanol
Alternative 2 (Isomer).Para-Br.

Less sterically hindered

isomer. Often used as a

negative control in steric

studies.

Spectroscopic Comparison & Analysis
Nuclear Magnetic Resonance (NMR)
The transition from ketone to alcohol and the distinction between ortho and para isomers is

most clearly resolved via

H and

C NMR.

Differentiation: Alcohol (Target) vs. Ketone (Precursor)
The reduction of the carbonyl group (

) to the hydroxyl group (

) results in a hybridization change from

to

.

H NMR: The diagnostic signal for the target is the benzylic methine proton.

Target: Appears as a sharp singlet (or doublet if coupling with OH is visible) at

6.0 – 6.3 ppm.
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Precursor: This signal is absent.[3]

C NMR:

Target: The carbinol carbon (

) resonates at

70 – 75 ppm.

Precursor: The carbonyl carbon (

) is highly deshielded, appearing downfield at

~196 ppm.

Differentiation: Ortho (2-Br) vs. Para (4-Br) Isomers
The ortho-bromine exerts a "roofing" effect due to steric bulk and magnetic anisotropy,

disrupting the symmetry of the aromatic ring.

Symmetry:

4-Br Isomer: Possesses a

axis of symmetry in the brominated ring.[1] This yields a classic AA'BB' splitting pattern
(two distinct doublets) in the aromatic region.

2-Br Target: Asymmetric. The four protons on the brominated ring are magnetically non-

equivalent (ABCD system), resulting in a complex multiplet pattern rather than clean

doublets.

Shift Effects: The proton at the C3 position (adjacent to Br) in the ortho isomer is often

deshielded relative to the para isomer due to the inductive effect of the adjacent halogen.

Infrared Spectroscopy (FT-IR)
IR provides a rapid "Go/No-Go" check for reaction completeness.

O-H Stretch (Target): A broad, strong absorption band at 3300–3450 cm
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.

C=O Stretch (Precursor): A sharp, intense band at ~1660–1670 cm

. Note that this is lower than typical alkyl ketones (1715 cm

) due to conjugation with the two phenyl rings.

Success Criteria: Complete disappearance of the 1660 cm

peak and appearance of the broad 3400 cm

band.

Mass Spectrometry (MS)
Bromine has a unique isotopic signature that acts as an internal validation standard.

Isotopic Pattern: Bromine exists as

Br and

Br in an approximate 1:1 ratio.[4][5]

Molecular Ion: The mass spectrum will show two molecular ion peaks of nearly equal

intensity separated by 2 mass units (

and

).[4][6][7]

Example: If

is 262, there will be an equally large peak at 264.

Fragmentation:

Alcohol: Often shows a loss of 17 amu (

) or 18 amu (

).
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Ketone: Often shows

-cleavage yielding a benzoyl cation (

105) or bromobenzoyl cation (

183/185).

Summary Data Tables
Table 1: Comparative Spectroscopic Shifts

Feature
(2-Bromophenyl)
(phenyl)methanol
(Target)

(2-Bromophenyl)
(phenyl)methanone
(Ketone)

(4-Bromophenyl)
(phenyl)methanol
(Isomer)

H NMR (Benzylic) 6.0–6.3 ppm (s/d, 1H) Absent ~5.8 ppm (s, 1H)

H NMR (Aromatic)
Complex multiplets

(7.1–7.6 ppm)
Complex multiplets

AA'BB' pattern

(symmetric)

C NMR (Functional) 70–75 ppm (C-OH) ~196 ppm (C=O) 70–75 ppm (C-OH)

FT-IR (Key Band)
3300–3450 cm

(Broad OH)

1660 cm

(Sharp C=O)

3300–3450 cm

(Broad OH)

MS (Isotope)
1:1 doublet (

)

1:1 doublet (

)

1:1 doublet (

)

Experimental Protocols
Synthesis: Reduction of 2-Bromobenzophenone
Rationale: Sodium borohydride (NaBH

) is selected for its chemoselectivity, reducing the ketone without dehalogenating the aromatic
ring.

Reagents:
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2-Bromobenzophenone (1.0 eq)

Sodium Borohydride (NaBH

, 2.0 eq)

Methanol (Solvent, anhydrous)

Protocol:

Dissolution: Dissolve 2-bromobenzophenone (e.g., 500 mg) in anhydrous methanol (10 mL)

in a round-bottom flask. Chill to 0°C in an ice bath to control exotherm.

Addition: Slowly add NaBH

in small portions over 10 minutes. Caution: Hydrogen gas evolution.

Reaction: Allow the mixture to warm to room temperature and stir for 2 hours. Monitor via

TLC (20% EtOAc/Hexane).

Quench: Carefully add 1M HCl dropwise until pH ~2 to destroy excess hydride.

Extraction: Evaporate methanol under reduced pressure. Extract the aqueous residue with

Dichloromethane (DCM, 3 x 15 mL).

Drying: Wash combined organics with brine, dry over MgSO

, filter, and concentrate.

Purification: If necessary, recrystallize from Hexane/EtOAc to yield white needles.

Characterization Workflow
Rationale: A multi-modal approach ensures chemical identity (NMR), functional group

transformation (IR), and elemental composition (MS).[8]

Sample Prep: Dissolve ~10 mg of product in 0.6 mL CDCl

. Ensure solvent is free of water to prevent OH proton exchange broadening.
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Acquisition:

Run

H NMR (16 scans) to verify benzylic proton presence.

Run IR (ATR method) to confirm loss of carbonyl.

Validation: Check for the 1:1 bromine isotope pattern in MS to ensure no dehalogenation

occurred (a common side effect with stronger reducing agents like LiAlH

).

Visualizations
Diagram 1: Analytical Logic Tree
This flowchart illustrates the decision-making process when analyzing the crude reaction

product.
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Crude Product Analysis

Step 1: FT-IR Spectrum

Is peak at 1660 cm-1 present?

Incomplete Reaction
(Ketone Present)

Yes

Step 2: 1H NMR (CDCl3)

No (OH band present)

Signal at 6.0-6.3 ppm?

Check Structure
(Possible Decomposition)

No

Step 3: Mass Spec

Yes

Isotope Pattern M : M+2
Ratio ~ 1:1?

Side Reaction:
Dehalogenation Occurred

No (Single Peak)

CONFIRMED TARGET:
(2-Bromophenyl)(phenyl)methanol

Yes

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing the target alcohol from the ketone precursor and

dehalogenated byproducts.

Diagram 2: Synthetic Pathway & Monitoring
Visualizing the transformation and key monitoring points.

Monitoring Points
2-Bromobenzophenone

(C=O, sp2)

Borate Complex

Reduction

NaBH4 / MeOH
0°C -> RT

(2-Bromophenyl)(phenyl)methanol
(C-OH, sp3)

Hydrolysis

TLC: Rf Change
(Ketone > Alcohol)

Acid Quench (HCl)
pH ~2

Click to download full resolution via product page

Caption: Synthesis pathway from ketone to alcohol with critical quench and monitoring steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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